Cas no 1181655-84-4 (2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol)

• Product Name: 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• CAS No: 1181655-84-4
• MF: C₁₅H₁₅ClFNO
• MW: 279.737106561661
• MDL: MFCD11952846
• CID: 4575672
• PubChem ID: 112756074
• Update Time: 2025-06-14

2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• Benzenemethanol, 2-chloro-6-fluoro-α-[[(phenylmethyl)amino]methyl]-

• MDL： MFCD11952846
• Inchi： 1S/C15H15ClFNO/c16-12-7-4-8-13(17)15(12)14(19)10-18-9-11-5-2-1-3-6-11/h1-8,14,18-19H,9-10H2
• InChI Key： BZLGHCXSFKXTHR-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)F)(O)CNCC1C=CC=CC=1

Additional information on 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol

Recent Advances in the Study of 2-(Benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol (CAS: 1181655-84-4)

The compound 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol (CAS: 1181655-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol as a promising intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a chloro-fluorophenyl moiety and a benzylamino group, make it a versatile scaffold for drug development. Researchers have explored its utility in the design of compounds targeting various disease pathways, including inflammation, cancer, and neurological disorders.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry describes a high-yield, scalable synthesis of 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol, which has facilitated further pharmacological evaluations. The study employed a combination of chiral resolution techniques and catalytic asymmetric synthesis to produce enantiomerically pure forms of the compound, enabling a more detailed investigation of its biological activity.

Pharmacological studies have revealed that 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric and neurodegenerative disorders. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing neuroinflammation and improving cognitive function.

Another area of interest is the compound's potential as an anticancer agent. Recent research has explored its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that the compound may act through the induction of apoptosis and the inhibition of key signaling pathways involved in tumor growth. These findings have spurred further investigations into its use in combination therapies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research is focused on identifying derivatives with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 2-(benzylamino)-1-(2-chloro-6-fluorophenyl)ethan-1-ol (CAS: 1181655-84-4) represents a compound of significant interest in the field of medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications make it a valuable subject for continued research. Future studies will likely focus on elucidating its mechanism of action, optimizing its drug-like properties, and advancing it toward clinical trials.